Cas no 290297-25-5 (N-Methyl-4-(2-methylphenyl)-6-(4-methyl-1-piperazinyl)-3-pyridinamine)

• Product Name: N-Methyl-4-(2-methylphenyl)-6-(4-methyl-1-piperazinyl)-3-pyridinamine
• CAS No: 290297-25-5
• MF: C₁₈H₂₄N₄
• MW: 296.409963607788
• MDL: MFCD11113420
• CID: 1438670
• PubChem ID: 15887412
• Update Time: 2025-06-12

N-Methyl-4-(2-methylphenyl)-6-(4-methyl-1-piperazinyl)-3-pyridinamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-6-(4-methylpiperazin-1-yl)-4-(o-tolyl)pyridin-3-amine
• 3-Pyridinamine, N-methyl-4-(2-methylphenyl)-6-(4-methyl-1-piperazinyl)-
• N-Methyl-4-(2-methylphenyl)-6-(4-methyl-1-piperazinyl)-3-pyridinamine
• methyl-[6-(4-methyl-piperazin-1-yl)-4-o-tolyl-pyridin-3-yl]-amine
• METHYL-[6-(4-METHYL-PIPERAZIN-1-YL)-4-O-TOLYLPYRIDIN-3-YL]-AMINE
• N-methyl-6-(4-methylpiperazin-1-yl)-4-o-tolylpyridin-3-amine
• methyl-[6-(4-methyl-piperazin-1-yl)-4-o-tolyl-pyridin-3-yl]amine
• N-methyl-N-[6-(4-methylpiperazin-1-yl)-4-(o-tolyl)pyridin-3-yl]amine,methyl-[6-(4-methyl-piperazin-1-yl)-4-o-tolylpyridin-3-yl]-amine
• 3-PYRIDINAMINE,N-METHYL-4-(2-METHYLPHENYL)-6-(4-METHYL-1-PIPERAZINYL)-
• N-methyl-4-(2-methylphenyl)-6-(4-methylpiperazin-1-yl)pyridin-3-amine
• SCHEMBL6633751
• AKOS027252761
• LCQDUKXKKBAUIO-UHFFFAOYSA-N
• AC-29245
• A876549
• 290297-25-5
• 3-Pyridinamine, N-methyl-4-(2-methylphenyl)-6-(4-methyl-1-piperazinyl)-; N-Methyl-4-(2-methylphenyl)-6-(4-methyl-1-piperazinyl)-3-pyridinamine
• Netupitant ITS-3
• 655NF4XK9C
• DA-42884

• MDL： MFCD11113420
• Inchi： 1S/C18H24N4/c1-14-6-4-5-7-15(14)16-12-18(20-13-17(16)19-2)22-10-8-21(3)9-11-22/h4-7,12-13,19H,8-11H2,1-3H3
• InChI Key： LCQDUKXKKBAUIO-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C3C=CC=CC=3C)C(=CN=2)NC)CCN(C)CC1

Computed Properties

• Exact Mass: 296.20000
• Monoisotopic Mass: 296.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.110±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 478.2±0.0 °C at 760 mmHg
• Flash Point: 243.0±0.0 °C
• Solubility: Slightly soluble (5.3 g/l) (25 º C),
• PSA: 31.40000
• LogP: 2.92640
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

N-Methyl-4-(2-methylphenyl)-6-(4-methyl-1-piperazinyl)-3-pyridinamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Methyl-4-(2-methylphenyl)-6-(4-methyl-1-piperazinyl)-3-pyridinamine

Research Brief on N-Methyl-4-(2-methylphenyl)-6-(4-methyl-1-piperazinyl)-3-pyridinamine (CAS: 290297-25-5)

N-Methyl-4-(2-methylphenyl)-6-(4-methyl-1-piperazinyl)-3-pyridinamine (CAS: 290297-25-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly as a modulator of specific biological pathways. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

The compound, with its unique structural features, has been investigated for its role in targeting protein kinases and other enzymatic systems. Recent publications have explored its binding affinity and selectivity towards various kinase targets, which are critical in the regulation of cellular processes such as proliferation, differentiation, and apoptosis. These studies employ advanced techniques such as X-ray crystallography and molecular docking to elucidate the interaction mechanisms at the atomic level.

In vitro and in vivo studies have demonstrated promising results regarding the compound's efficacy in modulating kinase activity. For instance, one study reported that N-Methyl-4-(2-methylphenyl)-6-(4-methyl-1-piperazinyl)-3-pyridinamine exhibited potent inhibitory effects on a specific kinase implicated in cancer progression. The compound's ability to cross the blood-brain barrier has also been noted, suggesting potential applications in neurological disorders.

Pharmacokinetic studies have further characterized the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These investigations are crucial for understanding its suitability as a drug candidate. Preliminary data indicate favorable pharmacokinetic properties, including reasonable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index.

Despite the promising findings, challenges remain in the development of this compound. Issues such as off-target effects and potential toxicity need to be addressed through rigorous preclinical testing. Recent efforts have focused on structural modifications to improve selectivity and reduce adverse effects, leveraging computational chemistry and high-throughput screening approaches.

In conclusion, N-Methyl-4-(2-methylphenyl)-6-(4-methyl-1-piperazinyl)-3-pyridinamine represents a compelling area of research with significant potential for therapeutic applications. Ongoing studies aim to refine its properties and validate its efficacy in disease models, paving the way for future clinical trials. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock their full biomedical potential.